Cas no 111394-45-7 (Phenol,5-[(1Z)-2-(3-hydroxy-4-methoxyphenyl)ethenyl]-2,3-dimethoxy-)

• Product Name: Phenol,5-[(1Z)-2-(3-hydroxy-4-methoxyphenyl)ethenyl]-2,3-dimethoxy-
• CAS No: 111394-45-7
• MF: C₁₇H₁₈O₅
• MW: 302.321825504303
• CID: 159357
• PubChem ID: 6444140
• Update Time: 2025-04-19

Phenol,5-[(1Z)-2-(3-hydroxy-4-methoxyphenyl)ethenyl]-2,3-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol,5-[(1Z)-2-(3-hydroxy-4-methoxyphenyl)ethenyl]-2,3-dimethoxy-
• (Z)-5-(3-HYDROXY-4-METHOXYSTYRYL)-2,3-DIMETHOXYPHENOL
• 5-[(Z)-2-(3-hydroxy-4-methoxyphenyl)ethenyl]-2,3-dimethoxyphenol
• Combretastatin A-3
• Combretastatin A3
• SCHEMBL13813246
• combretastatins A-3
• PHENOL, 5-(2-(3-HYDROXY-4-METHOXYPHENYL)ETHENYL)-2,3-DIMETHOXY-, (Z)-
• UNII-N64ZKX59NE
• N64ZKX59NE
• 5-((1Z)-2-(3-HYDROXY-4-METHOXYPHENYL)ETHENYL)-2,3-DIMETHOXYPHENOL
• PHENOL, 5-((1Z)-2-(3-HYDROXY-4-METHOXYPHENYL)ETHENYL)-2,3-DIMETHOXY-
• COMBRESTATIN A4 METABOLITE M6
• 111394-45-7
• COMBRETASTATIN 3
• CHEMBL464382

• Inchi： 1S/C17H18O5/c1-20-15-7-6-11(8-13(15)18)4-5-12-9-14(19)17(22-3)16(10-12)21-2/h4-10,18-19H,1-3H3/b5-4-
• InChI Key： XLGIRKMVTSMTDU-PLNGDYQASA-N
• SMILES： O(C)C1=C(C(=CC(/C=C\C2C=CC(=C(C=2)O)OC)=C1)O)OC

Computed Properties

• Exact Mass: 302.11544
• Monoisotopic Mass: 302.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• PSA: 68.15